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Compound of Interest

Compound Name: cis-ACCP

Cat. No.: B560371 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Note on Nomenclature: The term "cis-ACCP" is not standard in publicly available scientific

literature. This document assumes the user is referring to cis-diamminedichloroplatinum(II),

commonly known as Cisplatin, a widely used platinum-based chemotherapeutic agent in

cancer research.

Application Notes
Introduction to Cisplatin
Cisplatin, or cis-diamminedichloroplatinum(II), is a cornerstone of cancer chemotherapy,

employed in the treatment of numerous solid tumors including ovarian, testicular, bladder, lung,

and head and neck cancers.[1] Its efficacy lies in its ability to induce cytotoxicity in rapidly

dividing cancer cells. In the laboratory setting, Cisplatin serves as a reference compound for

assessing the efficacy of new anti-cancer drug candidates and for studying mechanisms of

drug resistance.

Mechanism of Action
Cisplatin exerts its cytotoxic effects primarily by damaging DNA.[1] After entering the cell, the

chloride ligands of Cisplatin are slowly displaced by water molecules in the low-chloride

intracellular environment, creating a highly reactive, positively charged platinum complex. This

aquated species readily binds to DNA, forming various adducts. The most significant of these

are 1,2-intrastrand cross-links between adjacent purine bases, primarily guanine residues.[1][2]
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These DNA adducts distort the double helix structure, which interferes with critical cellular

processes like DNA replication and transcription.[2][3] The resulting DNA damage triggers

cellular repair mechanisms. If the damage is too extensive to be repaired, the cell cycle is

arrested, and the cell is directed towards programmed cell death, or apoptosis.[3] Cisplatin-

induced apoptosis can be initiated through both the intrinsic (mitochondrial) and extrinsic

(death receptor) pathways, culminating in the activation of caspases, which are the

executioners of cell death.[1][4]
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Preparation

Treatment & Incubation

MTT Assay

Prepare Cisplatin Stock
in 0.9% NaCl (Protocol 1)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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